Cas no 118396-02-4 (Australine)

Australine Properties

Names and Identifiers

• 1H-Pyrrolizine-1,2,7-triol,hexahydro-3-(hydroxymethyl)-, (1R,2R,3R,7S,7aR)-
• Australine Hydrobromide
• Australine
• Australine Hydrochloride
• 7a-Epialexine
• AUSTRALINE HCL
• AUSTRALINE,HYDROCHLORIDE,TANOSPERMUM AUSTRALE
• (+)-Australine
• AUSTRALINE, HYDROCHLORIDE, CASTANOSPERMUM AUSTRALE
• Hexahydro-3-(hydroxymethyl)-1H-pyrrolizine-1,2,7-triol
• (1R,2R,3R,7S,7AR)-3-HYDROXYMETHYL-1,2,7-TRIHYDROXYPYRROLIZIDINE HCL
• (1R,2R,3R,7S,7AR)-3-HYDROXYMETHYL-1,2,7-TRIHYDROXYPYRROLIZIDINE, HYDROCHLORIDE
• 1H-Pyrrolizine-1,2,7-triol, hexahydro-3-(hydroxymethyl)-, (1R,2R,3R,7S,7aR)-
• SR-05000002368-2
• 118396-02-4
• DTXSID00922672
• (1R,2R,3R,7S,8R)-3-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1,2,7-triol
• AIQMLBKBQCVDEY-OZRXBMAMSA-N
• SMP2_000198
• Q27105887
• (1R,2R,3R,7S,7aR)-3-Hydroxymethyl-1,2,7-trihydroxypyrrolizidine
• SCHEMBL8263335
• CHEMBL2219815
• 3-(Hydroxymethyl)hexahydro-1H-pyrrolizine-1,2,7-triol
• CHEBI:2931
• W-200918
• SR-05000002368
• AKOS006275192
• 7.alpha.-Epialexine
• SCHEMBL2433855
• CAST-3
• 1-epialexine hemihydrate
• 1H-Pyrrolizine-1,2,7-triol, hexahydro-2-(hydroxymethyl)-, (1R-(1alpha,2beta,3alpha,7beta,7aalpha))-
• (1R,2R,3R,7R,8R)-3-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1,2,7-triol
• 3-(Hydroxymethyl)-1,2,7-trihydroxypyrrolizidine
• CHEMBL469429
• 7-epi-australine
• (1r,2r,3r,7r,7ar)-hexahydro-3-(hydroxylmethyl)-1h-pyrrolizine-1,2,7-triol
• 1H-Pyrrolizine-1,2,7-triol, hexahydro-3-(hydroxymethyl)-, (1R,2R,3R,7R,7aR)-
• 7-epialexine
• 3,7a-Diepialexine
• Alexine
• 1-epialexine
• 3-epi-Australine
• +Expand

• InChIKey： JDVVGAQPNNXQDW-SLBCVNJHSA-N
• Inchi： InChI=1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5+,6+,7+,8+/m0/s1
• SMILES： O[C@@H]1CN2CC[C@H](O)[C@@H]2[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 225.07700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.1
• Heavy Atom Count: 13
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Surface Charge: 0
• Topological Polar Surface Area: 84.2

Experimental Properties

• LogP: -1.74220
• PSA: 84.16000
• Refractive Index: 1.647
• Boiling Point: 417.4°Cat760mmHg
• Melting Point: 148-149 ºC (acetone )
• Flash Point: 263.5°C
• Solubility: Soluble (170 g/l) (25 º C),
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),